Cas no 2172317-67-6 (9-(furan-2-yl)-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione)

• Product Name: 9-(furan-2-yl)-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
• CAS No: 2172317-67-6
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 6294763
• PubChem ID: 165864814
• Update Time: 2025-05-20

9-(furan-2-yl)-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 9-(furan-2-yl)-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione
• EN300-1279164
• 9-(furan-2-yl)-6-oxa-2lambda6-thia-10-azaspiro[4.5]decane-2,2-dione
• 2172317-67-6

• Inchi： 1S/C11H15NO4S/c13-17(14)7-4-11(8-17)12-9(3-6-16-11)10-2-1-5-15-10/h1-2,5,9,12H,3-4,6-8H2
• InChI Key： GECGWVONXVXSMP-UHFFFAOYSA-N
• SMILES： S1(CCC2(C1)NC(C1=CC=CO1)CCO2)(=O)=O

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 76.9Ų

Additional information on 9-(furan-2-yl)-6-oxa-2lambda6-thia-10-azaspiro4.5decane-2,2-dione

9-(Furan-2-yl)-6-Oxa-2λ6-Thia-10-Azaspiro[4.5]decane-2,2-Dione: A Comprehensive Overview

The compound 9-(furan-2-yl)-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione, with the CAS number NO2172317-67-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties.

This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, a sulfur atom (S) and an oxygen atom (O). The spiro structure is further modified by the presence of a furan ring at position 9, which introduces additional electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of spiro compounds in drug discovery, particularly in the development of agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the furan moiety in this compound is particularly interesting, as furan derivatives are known for their antioxidant properties and potential anti-inflammatory effects.

The synthesis of 9-(furan-2-yl)-6-oxa-2λ6-thia-10-azaspiro[4.5]decane-2,2-dione involves a multi-step process that typically includes cyclization reactions and careful control of stereochemistry to ensure the formation of the desired spiro structure. Researchers have employed various methodologies, including organocatalytic approaches and transition metal-catalyzed reactions, to optimize the synthesis process.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzymes associated with oxidative stress and inflammation. For instance, studies have demonstrated its ability to inhibit certain isoforms of cyclooxygenase (COX), which are key players in inflammatory processes.

The structural complexity of this compound also makes it a valuable tool for studying molecular recognition and binding interactions in biological systems. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various protein targets, providing insights into its potential therapeutic applications.

In conclusion, 9-(furan-2-yl)-6-Oxa-2λ6-Thia-10-Azaspiro[4.5]decane-2,2-Dione represents a fascinating example of how structural diversity can lead to novel bioactive compounds with potential applications in medicine and beyond.